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Compound of Interest

Compound Name: Isoarundinin II

Cat. No.: B11928601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoarundinin II is a naturally occurring stilbenoid compound isolated from the orchid Arundina

graminifolia. Stilbenoids are a class of phenolic compounds that have garnered significant

interest in the scientific community due to their diverse pharmacological activities. This

technical guide provides a comprehensive overview of the chemical structure and known

biological properties of Isoarundinin II, with a focus on its potential as a therapeutic agent.

While research on this specific compound is still emerging, this document consolidates the

available information to support further investigation and drug development efforts.

Chemical Structure and Properties
Isoarundinin II is chemically identified as 3-[2-(3-hydroxyphenyl)ethyl]-2-[(4-

hydroxyphenyl)methyl]-5-methoxyphenol. Its chemical properties are summarized in the table

below.
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Property Value Source

IUPAC Name

3-[2-(3-hydroxyphenyl)ethyl]-2-

[(4-hydroxyphenyl)methyl]-5-

methoxyphenol

--INVALID-LINK--

Molecular Formula C₂₂H₂₂O₄ --INVALID-LINK--

Molecular Weight 350.4 g/mol --INVALID-LINK--

CAS Number 151538-56-6 --INVALID-LINK--

Appearance Powder --INVALID-LINK--

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

--INVALID-LINK--

The structure of Isoarundinin II features a bibenzyl skeleton with hydroxyl and methoxy

functional groups, which are common characteristics of stilbenoids and are often associated

with their biological activities.

Biological Activities and Potential Therapeutic
Applications
Stilbenoids, as a class of compounds, are known to possess a wide range of biological

activities, including antioxidant, anti-inflammatory, and cytotoxic effects. While specific studies

on Isoarundinin II are limited, research on extracts from Arundina graminifolia and related

stilbenoids provides insights into its potential pharmacological properties.

Antioxidant Activity
The phenolic hydroxyl groups in the structure of Isoarundinin II suggest that it may possess

antioxidant properties by acting as a free radical scavenger. The antioxidant potential of

stilbenoids is a well-documented attribute that contributes to their protective effects against

oxidative stress-related diseases. Further studies are required to quantify the antioxidant

capacity of Isoarundinin II, for instance, by determining its IC50 value in standard antioxidant

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b11928601?utm_src=pdf-body
https://www.benchchem.com/product/b11928601?utm_src=pdf-body
https://www.benchchem.com/product/b11928601?utm_src=pdf-body
https://www.benchchem.com/product/b11928601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) or ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)) assays.

Anti-inflammatory Activity
Inflammation is a key pathological process in many chronic diseases. Many natural stilbenoids

have demonstrated potent anti-inflammatory effects. The potential of Isoarundinin II to
modulate inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-

activated protein kinase (MAPK) signaling pathways, warrants investigation.

Cytotoxic Activity
Several stilbenoids isolated from Arundina graminifolia have exhibited cytotoxic activity against

various cancer cell lines. This suggests that Isoarundinin II could also possess anti-

proliferative or pro-apoptotic effects on cancer cells. To explore this potential, cytotoxicity

assays on a panel of human cancer cell lines are necessary to determine its IC50 values and

to elucidate its mechanism of action.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Isoarundinin II are not yet

available in the public domain. However, standard methodologies can be adapted to investigate

its bioactivities.

General Workflow for Biological Evaluation
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Isolation and Purification

Biological Activity Screening

Mechanism of Action Studies

Isolation of Isoarundinin II
from Arundina graminifolia

Antioxidant Assays
(e.g., DPPH, ABTS)

Anti-inflammatory Assays
(e.g., NO inhibition in macrophages)

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Signaling Pathway Analysis
(e.g., Western Blot for NF-κB, Nrf2)

Click to download full resolution via product page

Caption: A general experimental workflow for the biological evaluation of Isoarundinin II.

Signaling Pathways of Interest
Based on the known activities of related stilbenoids, the following signaling pathways are of

high interest for investigating the mechanism of action of Isoarundinin II.

Potential Signaling Pathways Modulated by Isoarundinin
II
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Caption: Potential signaling pathways that may be modulated by Isoarundinin II.

Conclusion and Future Directions
Isoarundinin II is a promising natural product with a chemical structure suggestive of

significant biological activity. While current research is limited, its classification as a stilbenoid

points towards potential antioxidant, anti-inflammatory, and cytotoxic properties. To fully realize

its therapeutic potential, further in-depth studies are crucial. Future research should focus on:

Quantitative Biological Evaluation: Determining the IC50 values of Isoarundinin II in a range

of antioxidant, anti-inflammatory, and cytotoxicity assays.

Mechanism of Action Studies: Elucidating the specific signaling pathways modulated by

Isoarundinin II to understand its molecular targets.

In Vivo Studies: Evaluating the efficacy and safety of Isoarundinin II in animal models of

relevant diseases.

Synthesis and Analogue Development: Establishing a synthetic route for Isoarundinin II to
enable the generation of analogues with improved potency and pharmacokinetic properties.
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This technical guide serves as a foundational resource for researchers and drug development

professionals interested in exploring the therapeutic potential of Isoarundinin II. The gathered

information highlights the need for further investigation into this intriguing natural compound.

To cite this document: BenchChem. [An In-depth Technical Guide to Isoarundinin II:
Chemical Structure, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11928601#what-is-isoarundinin-ii-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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